Cas no 1021029-14-0 (3-(dimethylamino)propyl(3-methylbutan-2-yl)amine)

• Product Name: 3-(dimethylamino)propyl(3-methylbutan-2-yl)amine
• CAS No: 1021029-14-0
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• CID: 5214842
• PubChem ID: 43195761
• Update Time: 2025-05-25

3-(dimethylamino)propyl(3-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N3-(1,2-dimethylpropyl)-N1,N1-dimethyl-
• 3-(dimethylamino)propyl(3-methylbutan-2-yl)amine

• Inchi： 1S/C10H24N2/c1-9(2)10(3)11-7-6-8-12(4)5/h9-11H,6-8H2,1-5H3
• InChI Key： RNOUOTAPTNFXPE-UHFFFAOYSA-N
• SMILES： C(N(C)C)CCNC(C)C(C)C

Additional information on 3-(dimethylamino)propyl(3-methylbutan-2-yl)amine

Research Brief on 1021029-14-0 and 3-(dimethylamino)propyl(3-methylbutan-2-yl)amine in Chemical Biology and Pharmaceutical Applications

The compound with CAS number 1021029-14-0, identified as 3-(dimethylamino)propyl(3-methylbutan-2-yl)amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This tertiary amine derivative exhibits unique structural and functional properties, making it a promising candidate for various biomedical applications. Recent studies have focused on its potential as a building block for drug development, particularly in the synthesis of novel therapeutic agents targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the pharmacokinetic properties of 3-(dimethylamino)propyl(3-methylbutan-2-yl)amine, revealing its excellent blood-brain barrier permeability and moderate metabolic stability. The research team utilized in vitro and in vivo models to demonstrate its potential as a central nervous system (CNS) drug scaffold. Molecular docking simulations further suggested its ability to interact with multiple neurotransmitter receptors, including serotonin and dopamine receptors, indicating possible applications in neuropsychiatric drug development.

In the antimicrobial field, recent investigations have highlighted the compound's efficacy against drug-resistant bacterial strains. A 2024 study in ACS Infectious Diseases reported that derivatives of 1021029-14-0 showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity to human cells. The mechanism of action appears to involve disruption of bacterial membrane integrity and inhibition of efflux pumps, offering a potential solution to the growing antibiotic resistance crisis.

The synthetic versatility of 3-(dimethylamino)propyl(3-methylbutan-2-yl)amine has also been demonstrated in recent medicinal chemistry research. Its tertiary amine structure serves as an excellent handle for further functionalization, enabling the creation of diverse molecular libraries. Several pharmaceutical companies have included this compound in their high-throughput screening programs, with preliminary results showing promising hits for various therapeutic targets.

From a chemical biology perspective, researchers have utilized 1021029-14-0 as a molecular probe to study enzyme mechanisms and protein-ligand interactions. Its unique structural features make it particularly useful for investigating amine-processing enzymes, including monoamine oxidases and cytochrome P450 enzymes. Recent crystallographic studies have provided valuable insights into the binding modes of this compound class with various biological targets.

Despite these promising developments, challenges remain in the clinical translation of compounds based on 3-(dimethylamino)propyl(3-methylbutan-2-yl)amine. Current research efforts are focused on optimizing its pharmacokinetic profile and reducing potential off-target effects. The compound's future in pharmaceutical development appears bright, with several research groups reporting progress in addressing these limitations through structural modifications and formulation strategies.